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Compound of Interest

Compound Name: Titanium selenide

Cat. No.: B1594851 Get Quote

A comprehensive understanding of the phase equilibria in the titanium-selenium (Ti-Se) system

is crucial for the development of novel materials with applications in electronics, catalysis, and

energy storage. This technical guide synthesizes the available experimental and theoretical

data to provide a detailed overview of the Ti-Se phase diagram, including the crystal structures

and thermodynamic properties of known titanium selenide compounds. Methodologies for the

experimental determination of phase diagrams are also detailed to provide a complete picture

for researchers and professionals in the field.

The Titanium-Selenium Phase Diagram
A complete and experimentally validated phase diagram for the entire Ti-Se binary system is

not definitively established in publicly accessible literature. However, extensive research has

been conducted on various titanium selenide compounds, providing significant insight into the

phase relationships. The system is known to host several stable and metastable phases, with

titanium diselenide (TiSe₂) being the most extensively studied due to its interesting electronic

properties, including charge density wave (CDW) phenomena.

Based on available data, the Ti-Se system is characterized by the formation of several

intermediate phases with varying stoichiometries. The primary compounds identified include

TiSe₂, TiSe, and various substoichiometric phases.

Crystalline Phases and Compounds
The known crystalline phases in the titanium-selenium system are summarized in the table

below. These compounds exhibit a range of crystal structures, reflecting the complex bonding

and electronic interactions in this system.
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Compound
Stoichiometr

y

Crystal

System

Space

Group

Pearson

Symbol
Prototype

Titanium

Diselenide
TiSe₂ Hexagonal P-3m1 hP3 CdI₂

Titanium

Monoselenid

e

TiSe Hexagonal P6₃/mmc hP4 NiAs

Ti₂Se Orthorhombic

TiSe₀.₇₅ Hexagonal

TiSe₁.₂₀₋₂.₀₀
Hexagonal/M

onoclinic

Note: Detailed crystallographic data for some of the less common phases are not consistently

reported in the literature.

Thermodynamic Data
Thermodynamic properties are fundamental to understanding phase stability and reactions.

The following table summarizes the available enthalpy of formation data for titanium
selenides.

Compound Enthalpy of Formation (ΔH°f,298K)

TiSe -222 ± 42 kJ/mol

TiSe₁.₈₀ - TiSe₂ -345 to -352 ± 7.0 kJ/mol

Experimental Determination of the Phase Diagram
The determination of a binary phase diagram such as the Ti-Se system involves a combination

of experimental techniques to identify the phases present at different temperatures and

compositions and to map the phase boundaries.

Sample Preparation and Synthesis
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The synthesis of titanium-selenium alloys is typically achieved through direct reaction of the

high-purity constituent elements.

Materials: High-purity titanium (≥99.9%) and selenium (≥99.999%) powders or pieces are

used as starting materials.

Procedure:

The elements are weighed in the desired atomic ratios.

The mixture is sealed in an evacuated quartz ampoule to prevent oxidation at high

temperatures.

The ampoule is slowly heated to a temperature in the range of 600-1000 °C and held for

an extended period (days to weeks) to ensure complete reaction and homogenization.

The samples are then cooled, either slowly to maintain equilibrium or quenched to

preserve high-temperature phases.

For single crystal growth, chemical vapor transport is often employed, using a transport

agent like iodine.

Phase Characterization Techniques
X-Ray Diffraction (XRD): XRD is the primary tool for identifying the crystal structures of the

phases present in the synthesized alloys. By analyzing the diffraction patterns of samples

with different compositions and thermal histories, the solid-state phase boundaries can be

determined.

Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These

techniques are used to determine the temperatures of phase transitions, such as solidus,

liquidus, and eutectic temperatures. As a sample is heated or cooled at a controlled rate,

endothermic or exothermic events corresponding to phase changes are detected.

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS):

SEM is used to observe the microstructure of the alloys, revealing the morphology and

distribution of different phases. EDS provides quantitative analysis of the elemental
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composition of each phase, which is crucial for determining the solubility limits and

compositions of coexisting phases.

Metallography: This involves polishing and etching the surface of the alloy samples to reveal

the grain structure and phase distribution under an optical microscope.
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Known phases in the Titanium-Selenium system.

Experimental Workflow for Phase Diagram
Determination
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A generalized experimental workflow for determining a binary phase diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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